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Compound of Interest

Compound Name: DL-Alanine-d3

Cat. No.: B052476

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of
deuterated DL-Alanine. Deuterium-labeled compounds are critical tools in pharmaceutical and
bioanalytical research, offering unique advantages in metabolic studies, pharmacokinetic
analysis, and structural biology. Understanding the physical properties of deuterated DL-
Alanine is essential for its effective application.

Core Physical and Spectroscopic Properties

The substitution of hydrogen with deuterium results in notable changes to the physical
properties of DL-Alanine, primarily due to the increased mass and altered vibrational modes of
the C-D bond compared to the C-H bond.

The following table summarizes key physical properties for various deuterated and non-
deuterated forms of alanine. Data for L- and D- enantiomers are included for comparative
purposes where specific data for the DL-racemic mixture is not available.
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. . . Non- Non-
DL-Alanine L-Alanine-2- L-Alanine-
Property Deuterated Deuterated
(2,3,3,3-D4) d ds . .
DL-Alanine L/D-Alanine
Molecular
CsH3DaNO:2 CsHsDNO:2 CsH3DaNO:2 CsH7NO2 CsH7NO2
Formula
Molecular 93.12 g/mol 93.12 g/mol
) 90.10 g/mol 89.09 g/mol 89.09 g/mol
Weight [1][2] [2]
L-form: ~226
Melting/Deco
N No data 314.5°C No data ~295-297 °C °C (onset) D-
mposition _ _
Point available (dec.) available (dec.) form: ~232
oin
°C (onset)[3]
Crystal No data No data No data o Orthorhombic
) ) ) Monoclinic
System available available available [4]
No data No data No data
Space Group ) ) ) P2i/c P212121[4]
available available available
Phase ~170 K (fully
- No data No data
Transition ) ) deuterated L-  Not reported Not reported
available available ]
Temp. alanine)[5]
THz 72.7 cm™1 (for L/D-form:
] No data ]
Absorption 41.8 cm~1[6] ] L-alanine-d7) 41.8 cm~1[6] 74.4 & 85.7
available
Peak (cm™?) [6] cm™6]

Isotopic Effects on Physical Properties

The replacement of hydrogen with deuterium introduces significant isotopic effects that
manifest in the structural and dynamic properties of alanine.

» Vibrational Spectroscopy: Deuteration leads to observable shifts in vibrational frequencies. In
Terahertz Time-Domain Spectroscopy (THz-TDS), the absorption spectra for DL-alanine
show a characteristic peak at 41.8 cm~1, which is distinct from the peaks observed for the L-
and D-enantiomers (74.4 and 85.7 cm~1).[6] This difference highlights the sensitivity of THz
spectroscopy to crystal structure. For deuterated L-alanine (L-alanine-d7), the 74.4 cm~1
band shifts to 72.7 cm~1, a direct consequence of the increased reduced mass.[6] These
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shifts are attributed to altered intermolecular vibrational modes, particularly those involving
hydrogen bonds.[6][7]

o Crystal Structure and Phase Transitions: Deuteration can alter hydrogen-bonding
interactions within the crystal lattice, an observation known as the Ubbelohde effect.[5]
Studies on fully deuterated L-alanine using neutron diffraction and Raman scattering have
revealed significant geometric changes as a function of temperature, leading to the
observation of a structural phase transition at approximately 170 K.[5] This transition is not
observed in the non-deuterated form and is linked to the rearrangement of hydrogen bonds
and changes in torsional vibrations of the carboxylate group.[8]

o Thermal Stability: While specific decomposition temperatures for deuterated DL-alanine are
not widely reported, thermal analysis of non-deuterated L- and D-alanine shows onset of
degradation at approximately 226 °C and 232 °C, respectively.[3] The process is
characterized by sublimation and complete weight loss.[3] It is expected that the stronger C-
D bond would lead to a slight increase in thermal stability for the deuterated analogue.

The following diagram illustrates the cascade of effects stemming from the isotopic substitution
of hydrogen with deuterium in DL-Alanine.
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Deuteration
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\_/

Resulting Physical Changes

Modified Vibrational Modes
(Lower C-D Frequencies)

Altered H-Bonding

Increased Molecular Mass

(+4 Da for Ds-Alanine) (Ubbelohde Effect)

Observable [Consequences

Altered Reaction Kinetics New Structural Phase Transition Shifted Spectroscopic Peaks

(Kinetic Isotope Effect) (~170 K for fully deuterated L-Alanine)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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